Cas no 28647-91-8 (5H-Tetrazolo[5,1-a]isoindole)

• Product Name: 5H-Tetrazolo[5,1-a]isoindole
• CAS No: 28647-91-8
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 1110353
• PubChem ID: 657450
• Update Time: 2025-04-20

5H-Tetrazolo[5,1-a]isoindole Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazolo[5,1-a]isoindole
• SCHEMBL16897447
• CHEMBL1339066
• STL229019
• MLS000078963
• SMR000036057
• DTXSID60349684
• HMS2446B17
• AKOS002236035
• 28647-91-8
• F0013-0814

• Inchi： 1S/C8H6N4/c1-2-4-7-6(3-1)5-12-8(7)9-10-11-12/h1-4H,5H2
• InChI Key： AEXYPCVUINQNQA-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC=CC=3C1)=NN=N2

Computed Properties

• Exact Mass: 158.05938
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles